4-Nitrobenzoyl isocyanate
Overview
Description
4-Nitrobenzoyl isocyanate (4-NBI) is a chemical compound that has been used in various scientific research applications. It is a yellowish crystalline powder that is soluble in organic solvents like acetone, chloroform, and ethyl acetate.
Scientific Research Applications
Photolabeling Agents
- Application : 4-Nitrobenzoyl isocyanate, as a part of 4-nitrobenzoyl azides, has been explored for its photochemical properties which are useful in photolabeling. These compounds absorb light in the near UV-spectral region, leading to the formation of isocyanates and generation of nitrenes upon irradiation. These nitrenes demonstrate rapid insertion into unactivated aliphatic C-H bonds and trap nucleophiles, beneficial for labeling lipophilic sites.
- Source : (Woelfle et al., 1988).
Synthesis of Carbamate Compounds
- Application : An efficient method involving this compound was reported for the synthesis of carbamate compounds. This process involves trapping isocyanate with ethyl alcohol to yield carbamates. This methodology finds use in synthesizing compounds with potential anti-inflammatory and analgesic properties.
- Source : (Fakhr et al., 2009).
Acidities of Benzoylcarbamates
- Application : The study of this compound led to the synthesis of benzoylcarbamates, and their acidity was determined in dimethyl sulfoxide solution. This research aids in understanding the chemical properties of these compounds, especially their pKa values, which is crucial in various chemical reactions like the Mitsunobu reaction.
- Source : (Koppel et al., 1993).
Analysis of Nitrobenzoxadiazole Derivatives
- Application : this compound derivatives have been analyzed for their electron capture properties using liquid chromatography-mass spectrometry (LC-MS). This research facilitates improved sensitivity and selectivity in the detection of these derivatives, crucial in various analytical applications.
- Source : (Hayen et al., 2003).
Air Monitoring Reagent
- Application : this compound derivatives have been employed in air monitoring, specifically for the determination of mono- and diisocyanates in air samples. This technique provides high sensitivity and selectivity for the detection of airborne analytes, essential in environmental monitoring.
- Source : (Vogel & Karst, 2002).
properties
IUPAC Name |
4-nitrobenzoyl isocyanate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O4/c11-5-9-8(12)6-1-3-7(4-2-6)10(13)14/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRCVWVLUBDJADC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N=C=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00447638 | |
Record name | 4-nitrobenzoylisocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00447638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4461-37-4 | |
Record name | 4-nitrobenzoylisocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00447638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.